9,10-dihydroxy-7,15-dimethyl-20-octa-2,4-dienyl-1-azacycloicosa-3,5,7,11,13,15,17-heptaen-2-one
9,10-dihydroxy-7,15-dimethyl-20-octa-2,4-dienyl-1-azacycloicosa-3,5,7,11,13,15,17-heptaen-2-one
Heronamide C is a polyketide macrolactam antifungal agent produced by marine Actinomycetes. It inhibits the growth of and induces abnormal accumulation of cell wall material in wild-type fission yeast cells (MIC = 0.13-0.28 μM). Heronamide C lacks activity against Gram-positive bacteria and human HeLa and MDA-MB-231 cancer cell lines. However, it induces reversible morphological changes, including formation of large intracellular structures, in HeLa cells at a concentration of 20 μM.
Heronamide C is an unusual polyene macrocyclic lactam containing two isolated tetraene and triene chromophores. Heronamide C induces a unique reversible vacuolisation of mammalian tumor cells.
Heronamide C is an unusual polyene macrocyclic lactam containing two isolated tetraene and triene chromophores. Heronamide C induces a unique reversible vacuolisation of mammalian tumor cells.
Brand Name:
Vulcanchem
CAS No.:
1257083-94-5
VCID:
VC0015205
InChI:
InChI=1S/C29H39NO3/c1-4-5-6-7-8-9-19-26-20-13-10-16-24(2)17-11-14-21-27(31)28(32)23-25(3)18-12-15-22-29(33)30-26/h6-18,21-23,26-28,31-32H,4-5,19-20H2,1-3H3,(H,30,33)
SMILES:
CCCC=CC=CCC1CC=CC=C(C=CC=CC(C(C=C(C=CC=CC(=O)N1)C)O)O)C
Molecular Formula:
C29H39NO3
Molecular Weight:
449.635
9,10-dihydroxy-7,15-dimethyl-20-octa-2,4-dienyl-1-azacycloicosa-3,5,7,11,13,15,17-heptaen-2-one
CAS No.: 1257083-94-5
Cat. No.: VC0015205
Molecular Formula: C29H39NO3
Molecular Weight: 449.635
* For research use only. Not for human or veterinary use.
Specification
| Description | Heronamide C is a polyketide macrolactam antifungal agent produced by marine Actinomycetes. It inhibits the growth of and induces abnormal accumulation of cell wall material in wild-type fission yeast cells (MIC = 0.13-0.28 μM). Heronamide C lacks activity against Gram-positive bacteria and human HeLa and MDA-MB-231 cancer cell lines. However, it induces reversible morphological changes, including formation of large intracellular structures, in HeLa cells at a concentration of 20 μM. Heronamide C is an unusual polyene macrocyclic lactam containing two isolated tetraene and triene chromophores. Heronamide C induces a unique reversible vacuolisation of mammalian tumor cells. |
|---|---|
| CAS No. | 1257083-94-5 |
| Molecular Formula | C29H39NO3 |
| Molecular Weight | 449.635 |
| IUPAC Name | 9,10-dihydroxy-7,15-dimethyl-20-octa-2,4-dienyl-1-azacycloicosa-3,5,7,11,13,15,17-heptaen-2-one |
| Standard InChI | InChI=1S/C29H39NO3/c1-4-5-6-7-8-9-19-26-20-13-10-16-24(2)17-11-14-21-27(31)28(32)23-25(3)18-12-15-22-29(33)30-26/h6-18,21-23,26-28,31-32H,4-5,19-20H2,1-3H3,(H,30,33) |
| Standard InChI Key | QUZNSWBEDCHESP-UHFFFAOYSA-N |
| SMILES | CCCC=CC=CCC1CC=CC=C(C=CC=CC(C(C=C(C=CC=CC(=O)N1)C)O)O)C |
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